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Cat. No.: B052158

Get Quote

An In-depth Technical Guide to Ethyl Dichlorophosphate (C2HsCl202P)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl dichlorophosphate (CAS No: 1498-51-7), also known as ethyl phosphorodichloridate, is
a highly reactive organophosphorus compound with the molecular formula C2HsCIl202P.[1] As a
colorless to light brown liquid, it serves as a critical intermediate and phosphorylating agent in a
multitude of synthetic processes.[1][2] Its utility spans the agrochemical, pharmaceutical, and
polymer industries, where its ability to introduce a phosphoester group is highly valued.[1][3][4]
This document provides a comprehensive technical overview of its physicochemical properties,
spectroscopic data, synthesis, reactivity, key applications, and detailed experimental protocols.

Physicochemical and Spectroscopic Properties

Ethyl dichlorophosphate is a dense, moisture-sensitive liquid.[1][5] Its key physical and
chemical properties are summarized for easy reference.
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Physicochemical Data

The quantitative properties of ethyl dichlorophosphate are presented in Table 1. This data is

essential for handling, reaction setup, and safety considerations.

Property Value Source(s)
Molecular Formula C2HsCIl202P (1161718l
Molecular Weight 162.94 g/mol (11618191
CAS Number 1498-51-7 [1][6118]
Appearance Colorless to light brown liquid [21151[7]
Density ~1.373 g/mL at 25 °C [6][10][11]
Boiling Point 167 °C at 760 mmHg60-65 °C GlL1]

at 10 mmHg
Melting Point -42.5°C
Flash Point >110 °C (>230 °F) [5][6]
Vapor Pressure 0.9 £ 0.3 mmHg at 25°C [1]
Refractive Index (n20/D) ~1.434 [61[7]
Solubility Reacts with water [10]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of ethyl

dichlorophosphate. A summary of available spectral data is provided in Table 2.
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Technique Data Summary Source(s)

1H NMR Spectrum available 9]

13C NMR Spectrum available [9]

3P NMR Spectrum available [91[12]
Spectrum available (FTIR,

Infrared (IR) Spectroscopy [BI[9][13][14]
neat)

Mass Spectrometry (MS) GC-MS data available [8][9]

Synthesis and Reactivity

Ethyl dichlorophosphate is a highly reactive electrophile, a characteristic that defines its utility
and its hazards.[15]

Synthesis

The compound is readily prepared from phosphoryl chloride (POCIs3) and ethanol. The reaction
involves the controlled addition of one equivalent of ethanol to phosphoryl chloride, typically in
the presence of a tertiary amine base like triethylamine to scavenge the hydrogen chloride
(HCI) byproduct.[15]
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Caption: General workflow for the synthesis of Ethyl Dichlorophosphate.

Reactivity and Stability

o Moisture Sensitivity: It is sensitive to moisture and reacts with water to form corrosive
hydrogen chloride gas.[5][10]

» Nucleophilic Substitution: The two chlorine atoms are excellent leaving groups, making the
phosphorus center highly susceptible to attack by nucleophiles such as alcohols, amines,
and thiols. This reactivity is the basis for its use as a phosphorylating agent.

e Hazardous Reactions: In the presence of strong reducing agents, it can form highly toxic and
flammable phosphine gas.[10][16] Partial oxidation may release toxic phosphorus oxides.[10]
[16]

e Incompatible Materials: It should not be stored with strong oxidizing agents or strong bases.

[5]
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e Thermal Decomposition: When heated to decomposition, it emits toxic fumes of hydrogen

chloride and phosphorus oxides.[1][16]
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Caption: Key reactivity pathways for Ethyl Dichlorophosphate.

Experimental Protocols

Detailed and reproducible protocols are vital for successful synthesis and application.

Protocol: Synthesis of Ethyl Dichlorophosphate[16]

This protocol describes the preparation from phosphoryl chloride and ethanol.

Materials:

e Phosphoryl chloride (POCIs)

e Anhydrous ethanol (EtOH)

o Triethylamine (TEA)

e Anhydrous solvent (e.g., dichloromethane or toluene)

Procedure:
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Set up a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel,
and a nitrogen inlet.

Charge the flask with phosphoryl chloride and the anhydrous solvent.

Cool the mixture to -78 °C using a dry ice/acetone bath.

In the dropping funnel, prepare a solution of 1.0 equivalent of anhydrous ethanol and 1.0
equivalent of triethylamine in the anhydrous solvent.

Add the ethanol/triethylamine solution dropwise to the stirred phosphoryl chloride solution,
maintaining the temperature at -78 °C.

After the addition is complete, allow the reaction mixture to stir at -78 °C for 15-30 minutes,
then warm to room temperature and stir for an additional 2-12 hours.

The resulting mixture contains a precipitate of triethylammonium chloride. Remove the salt
by filtration under an inert atmosphere.

Remove the solvent from the filtrate under reduced pressure.

Purify the crude product by vacuum distillation to yield pure ethyl dichlorophosphate as a
colorless liquid.

Protocol: Synthesis of an Ethyl Phenyl
Phosphorochloridate Intermediate[18]

This protocol demonstrates the use of ethyl dichlorophosphate as a phosphorylating agent.

Materials:

Ethyl dichlorophosphate

Phenol

Triethylamine (TEA)

Anhydrous Dichloromethane (DCM)
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Procedure:

Dissolve phenol (0.95 eq.) and triethylamine (0.95 eq.) in anhydrous DCM in a flame-dried
flask under a nitrogen atmosphere.

e Cool the solution to -78 °C.

o Add ethyl dichlorophosphate (1.0 eq.) dropwise to the cooled solution with vigorous
stirring.

e Maintain the reaction at -78 °C for 15 minutes.
 Allow the mixture to warm to room temperature and stir for 2 hours.

» The product, ethyl phenyl phosphorochloridate, can be used in subsequent steps or purified
after removing the triethylammonium chloride salt by filtration and evaporating the solvent.

Applications in Research and Drug Development

Ethyl dichlorophosphate is a versatile reagent primarily used as a synthetic intermediate.[1]

[2]

Pharmaceutical Synthesis: It is a key building block for creating nucleoside phosphate and
phosphonate prodrugs, which are crucial in antiviral therapies (e.g., for Hepatitis C).[15][16] It is
also used in the synthesis of cholinesterase inhibitors for treating Alzheimer's disease, as well
as various anti-cancer and anti-inflammatory agents.[3] Recently, it was used to synthesize
inhibitors of thrombin-activatable fibrinolysis inhibitor (TAFIa) for potential treatment of
pulmonary embolism and ischemic stroke.[15]

Agrochemical Production: The compound is an essential intermediate in the manufacturing of
organophosphate pesticides and herbicides, such as Ethoprophos.[1]

Material Science: Its ability to introduce phosphorus groups is exploited to create flame-
retardant polymers and functional materials with specific thermal or electrical properties.[4]
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Caption: Role of Ethyl Dichlorophosphate as a key synthetic intermediate.

Safety and Handling

Ethyl dichlorophosphate is a hazardous chemical that requires stringent safety protocols.
o Toxicity: It is classified as toxic if swallowed and fatal if inhaled.[5][9]

o Corrosivity: It causes severe skin burns and eye damage.[5][9][16] Contact with skin may
cause irreversible tissue destruction.[9][16]

e Handling: Work must be conducted in a well-ventilated fume hood.[10] Use non-sparking
tools and prevent electrostatic discharge.[10] A closed system or appropriate exhaust
ventilation is recommended.

o Personal Protective Equipment (PPE): Wear chemical-impermeable gloves, tightly fitting
safety goggles, a face shield, and fire/flame-resistant clothing.[5][10] In case of inadequate
ventilation or risk of inhalation, a full-face respirator is necessary.[5][10]

e Storage: Store in a cool, dry, well-ventilated place in a tightly closed container under an inert
atmosphere (e.g., nitrogen) to protect from moisture.[1][5] Store locked up in a corrosives
area.
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o Spills: Evacuate the area. Wear a self-contained breathing apparatus and a protective suit.[5]
Absorb spills with inert material (e.g., sand, silica gel) and place in a suitable, closed
container for disposal.[5]

Conclusion

Ethyl dichlorophosphate is a foundational reagent in modern organic synthesis, particularly
for the introduction of ethyl phosphoester moieties. Its high reactivity, while demanding careful
handling, is precisely what makes it invaluable for the development of new pharmaceuticals,
advanced agrochemicals, and functional materials. A thorough understanding of its properties,
reaction protocols, and safety requirements, as outlined in this guide, is essential for its
effective and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 14. Ethyl dichlorophosphate [webbook.nist.gov]

o 15. Ethyl dichlorophosphate — preparation and application - Georganics [georganics.sk]
o 16. Ethyl dichlorophosphate | 1498-51-7 [chemicalbook.com]

o To cite this document: BenchChem. [Ethyl dichlorophosphate molecular formula
C2H5CI202P]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052158/docs#ethyl-dichlorophosphate-molecular-
formula-c2h5cl202p]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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